Q94 hydrochloride
Q94 hydrochloride
PAR1 negative allosteric modulator (IC50 = 916 nM); inhibits PAR1-Gαq interaction. Selective for PAR1 over PAR2. Blocks thrombin-induced intracellular calcium mobilization (IC50 = 10.3 nM), CCL2 expression, ERK1/2 and MLC phosphorylation, and IP3 production in cells.
Brand Name:
Vulcanchem
CAS No.:
1052076-77-3
VCID:
VC0004932
InChI:
InChI=1S/C21H17ClN2.ClH/c22-18-12-10-17(11-13-18)15-24-20-9-5-4-8-19(20)23-21(24)14-16-6-2-1-3-7-16;/h1-13H,14-15H2;1H
SMILES:
C1=CC=C(C=C1)CC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl.Cl
Molecular Formula:
C21H18Cl2N2
Molecular Weight:
369.3 g/mol
Q94 hydrochloride
CAS No.: 1052076-77-3
Inhibitors
VCID: VC0004932
Molecular Formula: C21H18Cl2N2
Molecular Weight: 369.3 g/mol
| CAS No. | 1052076-77-3 |
|---|---|
| Product Name | Q94 hydrochloride |
| Molecular Formula | C21H18Cl2N2 |
| Molecular Weight | 369.3 g/mol |
| IUPAC Name | 2-benzyl-1-[(4-chlorophenyl)methyl]benzimidazole;hydrochloride |
| Standard InChI | InChI=1S/C21H17ClN2.ClH/c22-18-12-10-17(11-13-18)15-24-20-9-5-4-8-19(20)23-21(24)14-16-6-2-1-3-7-16;/h1-13H,14-15H2;1H |
| Standard InChIKey | WXIWQTVPWYFEHP-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl.Cl |
| Canonical SMILES | C1=CC=C(C=C1)CC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl.Cl |
| Description | PAR1 negative allosteric modulator (IC50 = 916 nM); inhibits PAR1-Gαq interaction. Selective for PAR1 over PAR2. Blocks thrombin-induced intracellular calcium mobilization (IC50 = 10.3 nM), CCL2 expression, ERK1/2 and MLC phosphorylation, and IP3 production in cells. |
| Synonyms | 1-[(4-Chlorophenyl)methyl]-2-(phenylmethyl)-1H-benzimidazole hydrochloride |
| PubChem Compound | 16258217 |
| Last Modified | Nov 11 2021 |
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